![molecular formula C4H3LiN2O2S B2539417 Lithium;2-(1,3,4-thiadiazol-2-yl)acetate CAS No. 2243513-35-9](/img/structure/B2539417.png)
Lithium;2-(1,3,4-thiadiazol-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Lithium;2-(1,3,4-thiadiazol-2-yl)acetate” is a compound with the CAS Number: 2243513-35-9 . It has a molecular weight of 150.09 . The IUPAC name for this compound is lithium 2-(1,3,4-thiadiazol-2-yl)acetate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H4N2O2S.Li/c7-4(8)1-3-6-5-2-9-3;/h2H,1H2,(H,7,8);/q;+1/p-1 . This indicates that the compound consists of a lithium ion (Li+) and a 2-(1,3,4-thiadiazol-2-yl)acetate ion .Scientific Research Applications
- Research Findings : New series of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives were designed and synthesized. These compounds were evaluated against urease, showing potent inhibitory activity. The most potent derivative (6a) exhibited competitive inhibition. Additionally, analogs (6f, 6g, and 6h) demonstrated significant antifungal activities .
- Research Findings : Although specific data on AT18984 are limited, the thiadiazole scaffold has been associated with antioxidant activity .
- Research Findings : AT18984 derivatives were evaluated for cytotoxic effects on leukemia cell lines. While specific data on AT18984 are scarce, this area warrants further research .
- Research Findings : AT18984 has been investigated in the context of anti-doping control. Researchers explored the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary erythropoietin (EPO). Asialo EPO patterns, obtained after desialylation, could serve as a confirmation test for recombinant EPO .
- Potential Applications : AT18984 derivatives might serve as fluorescent labels for cellular imaging or protein tracking .
Urease Inhibition
Antioxidant Properties
Anti-Tumor Activity
Anti-Doping Control
Fluorescent Probes
Biological Modulators
Safety and Hazards
Future Directions
As for future directions, 1,3,4-thiadiazole derivatives, including “Lithium;2-(1,3,4-thiadiazol-2-yl)acetate”, could be further explored for their potential anticancer, antimicrobial, and other biological activities . More research is needed to fully understand their mechanisms of action and potential therapeutic applications.
Mechanism of Action
Mode of Action
Compounds containing the 1,3,4-thiadiazol-2-yl moiety are known to exhibit a wide range of biological activities . The thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents .
Biochemical Pathways
It is known that 1,3,4-thiadiazole derivatives can interact with various biochemical pathways due to their broad spectrum of pharmacological activities
Result of Action
Compounds with a 1,3,4-thiadiazol-2-yl moiety are known to exhibit a wide range of biological activities, suggesting that at18984 may have multiple effects at the cellular and molecular levels .
properties
IUPAC Name |
lithium;2-(1,3,4-thiadiazol-2-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2S.Li/c7-4(8)1-3-6-5-2-9-3;/h2H,1H2,(H,7,8);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJNBKHCERKKBB-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=NN=C(S1)CC(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3LiN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium;2-(1,3,4-thiadiazol-2-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.